Cas no 2171836-68-1 (3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171836-68-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6218992
• PubChem ID: 165803136
• Update Time: 2025-06-10

3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• EN300-1482290
• 2171836-68-1
• 3-{N-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid

• Inchi： 1S/C28H28N2O5/c1-3-30(18(2)16-26(31)32)27(33)23-14-8-9-15-25(23)29-28(34)35-17-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h4-15,18,24H,3,16-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： WJHKEYLMHBYGPR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Comprehensive Overview of 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171836-68-1)

The compound 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid, identified by its CAS No. 2171836-68-1, is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a feature highly valued in solid-phase peptide synthesis (SPPS). This compound is particularly relevant in the development of novel therapeutics and biochemical probes, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid has surged due to their role in synthesizing complex peptides. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171836-68-1 uses," reflecting its importance in drug discovery. The compound's unique structure enables efficient coupling reactions, making it a staple in laboratories focusing on peptide-based therapeutics and bioconjugation techniques.

From an SEO perspective, keywords such as "buy 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid" or "CAS 2171836-68-1 suppliers" are highly searched, indicating commercial interest. The compound's stability under SPPS conditions and compatibility with automated synthesizers further enhance its appeal. Additionally, its relevance to "green chemistry" trends—where minimizing waste and optimizing reactions are prioritized—has garnered attention, as it reduces the need for excessive purification steps.

Another critical aspect of 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid is its role in structure-activity relationship (SAR) studies. Researchers leverage its modular design to investigate how slight modifications impact biological activity, a topic often queried as "SAR and Fmoc derivatives." This aligns with the growing focus on personalized medicine, where understanding molecular interactions is paramount. The compound's versatility also extends to proteomics and chemical biology, where it aids in labeling and tracking biomolecules.

Quality control and analytical characterization of CAS No. 2171836-68-1 are frequently discussed in scientific forums. Techniques like HPLC, mass spectrometry, and NMR are essential for verifying purity, a concern echoed in searches for "analytical methods for Fmoc compounds." Suppliers and manufacturers emphasize these details to meet the stringent requirements of pharmaceutical-grade materials, ensuring compliance with regulatory standards such as GMP.

In summary, 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171836-68-1) is a cornerstone in modern peptide chemistry, bridging gaps between synthetic efficiency and biomedical innovation. Its applications span from drug development to diagnostic tools, making it a subject of enduring interest in both academic and industrial research. As the field evolves, this compound will likely remain pivotal in addressing challenges like peptide stability and delivery systems, further solidifying its relevance in science.